![molecular formula C14H16KNO5 B1592592 Potassium (R)-2-((4-ethoxy-4-oxobut-2-en-2-yl)amino)-2-(4-hydroxyphenyl)acetate CAS No. 57938-86-0](/img/structure/B1592592.png)
Potassium (R)-2-((4-ethoxy-4-oxobut-2-en-2-yl)amino)-2-(4-hydroxyphenyl)acetate
Overview
Description
Potassium (R)-2-((4-ethoxy-4-oxobut-2-en-2-yl)amino)-2-(4-hydroxyphenyl)acetate, also known as KE108, is a synthetic compound that has been studied for its potential use in treating various diseases.
Mechanism of Action
The mechanism of action of Potassium (R)-2-((4-ethoxy-4-oxobut-2-en-2-yl)amino)-2-(4-hydroxyphenyl)acetate is not fully understood, but it is believed to work by inhibiting certain enzymes in the body. These enzymes are involved in the growth and proliferation of cancer cells, as well as the inflammation and oxidative stress that contribute to the development of various diseases.
Biochemical and Physiological Effects:
Potassium (R)-2-((4-ethoxy-4-oxobut-2-en-2-yl)amino)-2-(4-hydroxyphenyl)acetate has been shown to have several biochemical and physiological effects, including anti-tumor, anti-inflammatory, and antioxidant properties. These effects are believed to be due to the compound's ability to inhibit certain enzymes in the body.
Advantages and Limitations for Lab Experiments
One advantage of using Potassium (R)-2-((4-ethoxy-4-oxobut-2-en-2-yl)amino)-2-(4-hydroxyphenyl)acetate in lab experiments is that it has been shown to have anti-tumor properties, which could make it useful in studying cancer cells. However, one limitation is that the synthesis of Potassium (R)-2-((4-ethoxy-4-oxobut-2-en-2-yl)amino)-2-(4-hydroxyphenyl)acetate is a complex process that requires specialized knowledge and equipment.
Future Directions
There are several future directions for research on Potassium (R)-2-((4-ethoxy-4-oxobut-2-en-2-yl)amino)-2-(4-hydroxyphenyl)acetate. One area of research could be to further investigate the compound's anti-tumor properties and its potential use in treating various types of cancer. Another area of research could be to explore the compound's anti-inflammatory and antioxidant properties and its potential use in treating diseases such as diabetes and Alzheimer's disease. Additionally, further research could be done to optimize the synthesis of Potassium (R)-2-((4-ethoxy-4-oxobut-2-en-2-yl)amino)-2-(4-hydroxyphenyl)acetate and make it more accessible for use in lab experiments.
In conclusion, Potassium (R)-2-((4-ethoxy-4-oxobut-2-en-2-yl)amino)-2-(4-hydroxyphenyl)acetate is a synthetic compound that has been studied for its potential use in treating various diseases. Its anti-tumor, anti-inflammatory, and antioxidant properties make it a promising candidate for further research. However, the complex synthesis process and limited availability of the compound may pose challenges for its use in lab experiments.
Scientific Research Applications
Potassium (R)-2-((4-ethoxy-4-oxobut-2-en-2-yl)amino)-2-(4-hydroxyphenyl)acetate has been studied for its potential use in treating various diseases, including cancer, diabetes, and Alzheimer's disease. Several studies have shown that Potassium (R)-2-((4-ethoxy-4-oxobut-2-en-2-yl)amino)-2-(4-hydroxyphenyl)acetate has anti-tumor properties and can inhibit the growth of cancer cells. Potassium (R)-2-((4-ethoxy-4-oxobut-2-en-2-yl)amino)-2-(4-hydroxyphenyl)acetate has also been shown to have anti-inflammatory and antioxidant properties, which could make it useful in treating diseases such as diabetes and Alzheimer's disease.
properties
IUPAC Name |
potassium;(2R)-2-[[(E)-4-ethoxy-4-oxobut-2-en-2-yl]amino]-2-(4-hydroxyphenyl)acetate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17NO5.K/c1-3-20-12(17)8-9(2)15-13(14(18)19)10-4-6-11(16)7-5-10;/h4-8,13,15-16H,3H2,1-2H3,(H,18,19);/q;+1/p-1/b9-8+;/t13-;/m1./s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KCIVNTJLAYJMEK-CZYCHUAMSA-M | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C=C(C)NC(C1=CC=C(C=C1)O)C(=O)[O-].[K+] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)/C=C(\C)/N[C@H](C1=CC=C(C=C1)O)C(=O)[O-].[K+] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16KNO5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
317.38 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Potassium (R)-2-((4-ethoxy-4-oxobut-2-en-2-yl)amino)-2-(4-hydroxyphenyl)acetate | |
CAS RN |
57938-86-0 | |
Record name | Benzeneacetic acid, .alpha.-[(3-ethoxy-1-methyl-3-oxo-1-propen-1-yl)amino]-4-hydroxy-, potassium salt (1:1), (.alpha.R)- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Potassium (R)-[(3-ethoxy-1-methyl-3-oxoprop-1-enyl)amino](4-hydroxyphenyl)acetate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.055.462 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.